Cas no 4021-08-3 (4-Methylpyridine-2-carboxylic Acid)

4-Methylpyridine-2-carboxylic Acid is a heterocyclic organic compound featuring a pyridine ring substituted with a methyl group at the 4-position and a carboxylic acid moiety at the 2-position. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceuticals, agrochemicals, and coordination chemistry. Its carboxylic acid functionality allows for further derivatization, while the methyl group enhances stability and influences reactivity. The compound is valued for its role in producing active pharmaceutical intermediates and ligands for metal complexes. High purity grades ensure consistent performance in research and industrial processes, making it a reliable choice for specialized chemical synthesis.
4-Methylpyridine-2-carboxylic Acid structure
4021-08-3 structure
Product Name:4-Methylpyridine-2-carboxylic Acid
CAS No:4021-08-3
MF:C7H7NO2
MW:137.135981798172
MDL:MFCD03731175
CID:44671
PubChem ID:2762820
Update Time:2025-06-08

4-Methylpyridine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-Methylpicolinic acid
    • 4-Methylpyridine-2-carboxylic Acid
    • 4-METHYL-PYRIDINE-2-CARBOXYLIC ACID
    • 4-methyl-picolinic acid
    • 2-PYRIDINECARBOXYLIC ACID, 4-METHYL-
    • 4-METHYL-2-PYRIDINECARBOXYLIC ACID
    • 4-Methyl-Pyridine-2-CarboxylicAcid
    • Oprea1_616377
    • CMMURVLHXMNTHY-UHFFFAOYSA-N
    • SBB053015
    • AB15851
    • T
    • PS-9096
    • CS-W005037
    • FT-0650305
    • DTXSID70376481
    • AC-14308
    • 4-Methylpyridine-2-carboxylic acid, 97%
    • 4021-08-3
    • MFCD03731175
    • 4-Methylpicolinicacid
    • SCHEMBL111587
    • W-204279
    • EN300-86228
    • AKOS002665641
    • AM20070140
    • DB-154317
    • DB-081289
    • MDL： MFCD03731175
    • Inchi： 1S/C7H7NO2/c1-5-2-3-8-6(4-5)7(9)10/h2-4H,1H3,(H,9,10)
    • InChI Key： CMMURVLHXMNTHY-UHFFFAOYSA-N
    • SMILES： OC(C1C=C(C)C=CN=1)=O

Computed Properties

  • Exact Mass: 137.04800
  • Monoisotopic Mass: 137.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.2
  • XLogP3: 1.1

Experimental Properties

  • Color/Form: Solid
  • Density: 1.23
  • Melting Point: 137.0 to 141.0 deg-C
  • Boiling Point: 307.4℃ at 760 mmHg
  • Flash Point: 139.7°C
  • Refractive Index: 1.561
  • PSA: 50.19000
  • LogP: 1.08820
  • Solubility: Not available
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Methylpyridine-2-carboxylic Acid Security Information

4-Methylpyridine-2-carboxylic Acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Methylpyridine-2-carboxylic Acid Pricemore >>

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